Cas no 68015-60-1 (4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester)

• Product Name: 4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester
• CAS No: 68015-60-1
• MF: C₂₇H₂₆N₂O₆S₂
• MW: 538.635144710541
• CID: 58680
• PubChem ID: 106363
• Update Time: 2025-09-26

4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester Chemical and Physical Properties

Names and Identifiers

• 2-Aminobenzenesulfonic acid (1-methylethylidene)di-4,1-phenylene ester
• Isopropylidenedi-1,4-phenylene bis(2-aminobenzenesulphonate)
• 2-Aminobenzenesulfon
• Bisphenolamino sulfonyl ester
• BISPHENYL-AMINOSULFONYLPHENYL ESTER
• Einecs 268-141-2
• 4,4'-BIS(2-AMINO-BENZENESULFONYL)BISPHENOL ESTER
• 4,4'-BIS(2-AMINOBENZEN SULFONYL)BISPHENOL ESTER
• Benzenesulfonic acid, 2-amino-, (1-methylethylidene)di-4,1-phenylene ester
• 4,4'-Bis(2-amino-benzenesulfon
• (1-Methylethylidene)bis(4,1-phenylene) bis(2-aminobenzenesulfonate)
• FT-0652538
• W-104694
• MFCD00467461
• CS-0208808
• 4,4'-(propane-2,2-diyl)bis(4,1-phenylene) bis(2-aminobenzenesulfonate)
• 2-aminobenzenesulfonic acid [4-[2-[4-(2-aminophenyl)sulfonyloxyphenyl]propan-2-yl]phenyl] ester
• Propane-2,2-diylbis(4,1-phenylene) bis(2-aminobenzenesulfonate)
• [4-[2-[4-(2-aminophenyl)sulfonyloxyphenyl]propan-2-yl]phenyl] 2-azanylbenzenesulfonate
• AMY11226
• F74850
• 2-Aminobenzenesulfonic acid(1-methylethylidene)di-4,1-phenylene ester
• AS-15553
• A835963
• Propane-2,2-diylbis(4,1-phenylene)bis(2-aminobenzenesulfonate)
• NS00036349
• [4-[2-[4-(2-aminophenyl)sulfonyloxyphenyl]propan-2-yl]phenyl] 2-aminobenzenesulfonate
• Benzenesulfonic acid, 2-amino-, 1,1'-((1-methylethylidene)di-4,1-phenylene) ester
• AKOS015897649
• 68015-60-1
• DTXSID7070979
• 4,4'-Di(2-aminobenzenesulfonyl)bisphenol A ester
• XSHPYHIIELUPAR-UHFFFAOYSA-N
• 4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester

• MDL： MFCD00467461
• Inchi： 1S/C27H26N2O6S2/c1-27(2,19-11-15-21(16-12-19)34-36(30,31)25-9-5-3-7-23(25)28)20-13-17-22(18-14-20)35-37(32,33)26-10-6-4-8-24(26)29/h3-18H,28-29H2,1-2H3
• InChI Key： XSHPYHIIELUPAR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(=O)(=O)OC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OS(C1C=CC=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 538.12300
• Monoisotopic Mass: 538.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 156A^2

Experimental Properties

• Density: 1.365
• Melting Point: 160-162°C
• Boiling Point: 742°C at 760 mmHg
• Flash Point: 402.6°C
• Refractive Index: 1.645
• PSA: 155.54000
• LogP: 8.03630
• pka: -1.19±0.10(Predicted)

4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester

4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester: A Comprehensive Overview

The compound with CAS No 68015-60-1, commonly referred to as 4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique molecular structure, which incorporates bisphenol groups and sulfonylamine functionalities. The sulfonylamine groups are particularly notable for their ability to enhance the compound's reactivity and solubility, making it a valuable component in various chemical processes.

Recent studies have highlighted the potential of 4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester in the development of advanced materials, particularly in the synthesis of high-performance polymers and composites. Researchers have demonstrated that this compound can significantly improve the mechanical properties of polymer matrices by acting as a cross-linking agent. The cross-linking capability is attributed to the reactive nature of the sulfonylamine groups, which can form strong covalent bonds with other functional groups during polymerization.

In addition to its role in materials science, 4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester has shown promise in pharmaceutical applications. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. The anti-inflammatory effects are believed to stem from its ability to inhibit certain enzymes involved in inflammatory pathways. Furthermore, its antioxidant properties could be harnessed to develop therapeutic agents targeting oxidative stress-related diseases.

The synthesis of 4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact. These improvements are critical for scaling up production to meet growing demand across various industries.

From an environmental perspective, the ecological footprint of 4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester has been a topic of interest among researchers. Studies indicate that the compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term environmental impact and ensure sustainable practices in its production and application.

In conclusion, 4,4'-Bis(2-amino-benzenesulfonyl)bisphenol Ester (CAS No 68015-60-1) is a versatile compound with wide-ranging applications in materials science and pharmaceutical research. Its unique chemical properties make it an invaluable tool for developing advanced materials and potential therapeutic agents. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in various industrial and medical fields.